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Compound of Interest

Compound Name:
4-Iodo-2,5-

dimethoxyphenethylamine

Cat. No.: B1666335 Get Quote

Disclaimer: 4-Iodo-2,5-dimethoxyphenethylamine (also known as 2C-I) is a DEA Schedule I

controlled substance in the United States and may be similarly regulated in other jurisdictions.

[1] All handling, storage, and disposal procedures must be in strict accordance with all

applicable federal, state, and local regulations. This guide provides general procedures for

laboratory professionals and should be supplemented by institution-specific protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal-related activities, it is critical to adhere to the following safety

protocols. All handling of 2C-I and its waste must be conducted in a designated chemical fume

hood to prevent inhalation of vapors.

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This

includes:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles with side shields or a face shield.

A properly buttoned lab coat.

Ventilation: All operations must be performed inside a certified chemical fume hood.
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Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.[2][3]

Waste Collection and Segregation
Proper containment and labeling are the first steps in the disposal process. Never mix 2C-I

waste with other waste streams unless explicitly permitted by your institution's Environmental

Health and Safety (EHS) department.

Waste Container: Use a designated, leak-proof, and chemically compatible container. A glass

container is generally suitable for phenethylamine compounds.[4]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "4-Iodo-2,5-dimethoxyphenethylamine," the CAS Number (69587-11-7),

and appropriate hazard pictograms (e.g., irritant, acute toxicity).[1]

Step-by-Step Disposal Procedure
The disposal of 4-Iodo-2,5-dimethoxyphenethylamine should be managed as a hazardous

and controlled substance. The primary route of disposal is through a licensed hazardous waste

management company.

Preparation of Waste:

Carefully transfer the 2C-I waste into the designated hazardous waste container. Avoid

generating dust or aerosols.

If dealing with solutions, pour carefully to avoid splashing.

Storage of Waste Container:

Securely seal the hazardous waste container.

Store the container in a designated, well-ventilated, and cool secondary containment area.

[4]

This storage area should be away from heat, direct sunlight, and incompatible materials

such as strong oxidizing agents and acids.[2][4]
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Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to schedule a pickup.[4]

Do not attempt to transport the hazardous waste yourself. Only authorized personnel

should handle the transportation of chemical waste.[4]

Disposal into the sewer system is strictly prohibited.[4]

Decontamination of Empty Containers
Original containers of 4-Iodo-2,5-dimethoxyphenethylamine must be decontaminated before

they can be considered non-hazardous.

Triple Rinsing:

Rinse the empty container three times with a suitable solvent (e.g., ethanol or acetone).[4]

Collection of Rinsate:

The solvent rinsate from this cleaning process is considered hazardous waste.[4]

Collect all rinsate and add it to the designated hazardous waste container for 2C-I.[4]

Disposal of Rinsed Container:

After triple-rinsing, deface or remove the original label.[4]

The container may now be disposed of as regular laboratory glass or plastic waste,

pending confirmation with your local EHS guidelines.[4]

Data Presentation
The following table summarizes the known hazard classifications and regulatory status for 4-
Iodo-2,5-dimethoxyphenethylamine (2C-I). This information is critical for accurate waste

profiling and labeling.
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Parameter Value / Classification Source / Comment

Chemical Name
4-Iodo-2,5-

dimethoxyphenethylamine
IUPAC Name

Synonyms 2C-I Common Abbreviation

CAS Number 69587-11-7 Chemical Abstracts Service

DEA Schedule
Schedule I Controlled

Substance

High potential for abuse, no

accepted medical use in the

U.S.[1]

GHS Pictograms Warning
GHS07 (Irritant, Acute Toxicity)

[1][5]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][5]

Disposal Route
Approved Hazardous Waste

Disposal Plant

Universal recommendation for

this class of compounds.

Sewer Disposal Prohibited
Amines can be harmful to

aquatic life.[4]

Mandatory Visualization
The following diagram illustrates the standard workflow for the safe disposal of 4-Iodo-2,5-
dimethoxyphenethylamine in a laboratory setting.
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Phase 1: Preparation & PPE

Phase 2: Waste Handling

Phase 3: Labeling & Storage

Phase 4: Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

Transfer 2C-I Waste to
Designated Container

Begin Disposal

Collect Rinsate as
Hazardous Waste

Consolidate Waste

Triple-Rinse Empty Glassware
with Solvent

Securely Seal Container

Proceed to Storage

Label as 'Hazardous Waste'
with Chemical Name & Hazards

Store in Cool, Ventilated
Secondary Containment

Contact EHS or Licensed
Waste Contractor

Initiate Pickup

Schedule Waste Pickup

Waste Removed by
Authorized Personnel

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 4-Iodo-2,5-dimethoxyphenethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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